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molecular formula C7H6BrNO3 B1520612 5-Bromo-6-methoxynicotinic acid CAS No. 1186194-46-6

5-Bromo-6-methoxynicotinic acid

Cat. No. B1520612
CAS RN: 1186194-46-6
M. Wt: 232.03 g/mol
InChI Key: DYSLRNROALTKNA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09278944B2

Procedure details

5-Bromo-6-methoxynicotinic acid and N,O-dimethylhydroxylamine hydrochloride were treated in the similar manner to Reference Example 7(5), and then the resulting compound and methylmagnesium bromide were treated in the similar manner to Reference Example 7(6) to give 1-(5-bromo-6-methoxypyridin-3-yl)ethanone [Ex(296-1)] as a colorless powder.
Name
5-Bromo-6-methoxynicotinic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
N,O-dimethylhydroxylamine hydrochloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
methylmagnesium bromide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
1-(5-bromo-6-methoxypyridin-3-yl)ethanone

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[C:3]([O:11][CH3:12])=[N:4][CH:5]=[C:6]([CH:10]=1)[C:7]([OH:9])=O.Cl.[CH3:14]NOC.C[Mg]Br>>[Br:1][C:2]1[CH:10]=[C:6]([C:7](=[O:9])[CH3:14])[CH:5]=[N:4][C:3]=1[O:11][CH3:12] |f:1.2|

Inputs

Step One
Name
5-Bromo-6-methoxynicotinic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC=1C(=NC=C(C(=O)O)C1)OC
Step Two
Name
N,O-dimethylhydroxylamine hydrochloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl.CNOC
Step Three
Name
methylmagnesium bromide
Quantity
0 (± 1) mol
Type
reactant
Smiles
C[Mg]Br

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
1-(5-bromo-6-methoxypyridin-3-yl)ethanone
Type
product
Smiles
BrC=1C=C(C=NC1OC)C(C)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.